
Alternate names for Heptakis(2,3-dimethyl)-beta-
cyclodextrin.

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Heptakis(2,3-dimethyl)-beta-

cyclodextrin

CAS No.: 123155-05-5

Cat. No.: B1147321

Get Quote

Title: Precision Nomenclature and Structural Identity of Heptakis(2,3-di-O-methyl)-

-Cyclodextrin: A Technical Guide

Core Directive: The Nomenclature Matrix
In the field of supramolecular chemistry, "Dimethyl-beta-cyclodextrin" is a dangerously

ambiguous term. It frequently refers to Randomly Methylated

-Cyclodextrin (RAMEB) or the 2,6-isomer (DIMEB).

For high-precision applications—specifically chiral gas chromatography (GC) and

regioselective drug delivery—you are likely targeting the specific isomer: Heptakis(2,3-di-O-

methyl)-

-cyclodextrin.

The table below establishes the definitive taxonomy for this specific molecule to ensure

procurement and experimental accuracy.
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Category Primary Identifier Technical Notes

IUPAC / Systematic
Heptakis(2,3-di-O-

methyl)cyclomaltoheptaose

The most chemically accurate

descriptor. Explicitly denotes

substitution at the C2 and C3

secondary hydroxyl positions

on all 7 glucose units.

Common Abbreviation
2,3-DM-

-CD

Widely used in

chromatographic literature.

CAS Number 123155-05-5

Critical: Do not confuse with

CAS 51166-71-3 (2,6-isomer)

or 128446-36-6 (RAMEB).

Structural Synonym
Heptakis(2,3-dimethyl)-

-CD

Often used interchangeably

with the "di-O-methyl"

phrasing.[1][2]

Functional Synonym
2,3-Dimethyl-6-hydroxy-

-CD

Highlights that the C6 (primary)

hydroxyl group remains

unsubstituted (native).

Commercial Misnomer
Dimethyl-

-Cyclodextrin

WARNING: If a vendor sells

"Dimethyl CD" without

specifying positions, it is

almost certainly the 2,6-isomer

or a random mixture.

Structural Integrity & Isomerism (The "Why" It
Matters)
To utilize this molecule effectively, one must understand the causality of its structure. Native

-cyclodextrin has three hydroxyl groups per glucose unit:

C2 & C3: Secondary hydroxyls (located at the wider rim of the torus).

C6: Primary hydroxyl (located at the narrower rim).
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The 2,3-Dimethyl Advantage: By selectively methylating the C2 and C3 positions, you eliminate

the intramolecular hydrogen bond belt that typically makes native

-CD rigid and less soluble. However, unlike the 2,6-isomer, the 2,3-isomer leaves the C6
primary hydroxyls free.

Impact on Solubility: High water solubility due to the disruption of the C2-C3 hydrogen

bonding network.

Impact on Reactivity: The free C6-OH groups provide a "handle" for further functionalization

(e.g., sulfation to create chiral selectors for capillary electrophoresis) without disturbing the

chiral environment of the cavity entrance.

Synthesis Protocol: The Silyl-Protection Route
Direct methylation of

-CD usually results in the thermodynamic 2,6-product or random mixtures. To force the 2,3-
substitution, we must use a protection-deprotection strategy.

The following protocol is the gold standard for synthesizing high-purity Heptakis(2,3-di-O-

methyl)-

-CD.

Phase 1: Regioselective Protection (C6)
Reagent:tert-Butyldimethylsilyl chloride (TBDMS-Cl).

Solvent: Anhydrous Pyridine.

Mechanism: The bulky TBDMS group preferentially reacts with the accessible primary C6

hydroxyls, sterically hindering them from methylation later.

Phase 2: Methylation (C2 & C3)[1]
Reagent: Methyl Iodide (MeI).

Base: Sodium Hydride (NaH) or Barium Oxide (BaO).
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Solvent: DMF (N,N-Dimethylformamide).

Protocol:

Dissolve Heptakis(6-O-TBDMS)-

-CD in dry DMF.

Add excess MeI and base at 0°C.

Stir at room temperature for 24h.

Validation: Monitor by TLC.[3][4][5] The disappearance of the starting material indicates

full methylation of the C2/C3 positions.

Phase 3: Deprotection (Restoring C6-OH)
Reagent: Tetrabutylammonium fluoride (TBAF) or dilute acid.

Solvent: THF (Tetrahydrofuran).

Mechanism: Fluoride ions have a high affinity for silicon, cleaving the TBDMS ether and

restoring the native C6-OH group.

Phase 4: Purification
Method: Column Chromatography (Silica Gel).

Eluent: Chloroform/Methanol gradient.

Target: Isolation of the single isomer Heptakis(2,3-di-O-methyl)-

-CD.

Visualization: The Regioselective Pathway
The following diagram illustrates the logical flow of the synthesis, highlighting the critical

decision points that ensure isomeric purity.
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Native β-Cyclodextrin
(C2, C3, C6 = OH)

Step 1: Silylation
(TBDMS-Cl / Pyridine)

Intermediate A:
Heptakis(6-O-TBDMS)-β-CD

Protects Primary OH

Step 2: Methylation
(MeI / NaH / DMF)

Intermediate B:
Heptakis(2,3-di-O-Me-6-O-TBDMS)-β-CD

Alkylates Secondary OH

Step 3: Desilylation
(TBAF / THF)

Target Product:
Heptakis(2,3-di-O-methyl)-β-CD

(C2, C3 = OMe; C6 = OH)

Restores Primary OH

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway ensuring exclusive methylation at the secondary

rim (C2, C3) while preserving the primary rim (C6).

Analytical Applications & Data
When using 2,3-DM-
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-CD, the following parameters are typical for characterization.

Parameter Specification Purpose

Mass Spectrometry (ESI-MS) m/z ≈ 1331.4 [M+Na]+

Confirms the addition of 14

methyl groups (MW increase

from 1135 to 1331).

NMR (

H)
Distinct -OMe singlets

Two sharp singlets (approx.

3.5-3.6 ppm) indicate

symmetry; lack of multiple

peaks confirms single isomer

status.

Solubility > 500 mg/mL (Water)
Significantly higher than native

-CD (18.5 mg/mL).

Melting Point Decomp > 200°C
High thermal stability suitable

for GC stationary phases.

Key Application: Chiral Gas Chromatography Unlike the 2,6-isomer, the 2,3-isomer is often

used as a stationary phase (diluted in polysiloxane) because the free C6-OH allows for

anchoring to the capillary wall or further derivatization to "tune" the chiral selectivity for specific

enantiomers [1].

References
Busby, M. B., & Vigh, G. (2005). Synthesis of heptakis(2-O-methyl-3-O-acetyl-6-O-sulfo)-

cyclomaltoheptaose... and its use for the capillary electrophoretic separation of enantiomers.

Electrophoresis, 26(10), 1978–1987.

Santa Cruz Biotechnology. (n.d.). Heptakis(2,3-dimethyl)-beta-cyclodextrin Product Data.

SCBT.

PubChem. (n.d.). Heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-beta-cyclodextrin

(Intermediate).[6] National Library of Medicine.

CycloLab. (n.d.). Cyclodextrin Derivatives and Nomenclature. CycloLab Cyclodextrin

Research & Development Laboratory.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1147321/docs?utm_src=pdf-body#alternate-names-for-heptakis-2-3-dimethyl-beta-cyclodextrin
https://pubchem.ncbi.nlm.nih.gov/compound/71317199
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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